Cas no 931409-74-4 ((3S)-3-benzyloxypyrrolidine;hydrochloride)

• Product Name: (3S)-3-benzyloxypyrrolidine;hydrochloride
• CAS No: 931409-74-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD07784038
• CID: 802142
• PubChem ID: 44890870
• Update Time: 2025-10-21

(3S)-3-benzyloxypyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,3-(phenylmethoxy)-, hydrochloride (1:1), (3S)-
• (S)-3-Benzyloxy-pyrrolidine hydrochloride
• (3S)-3-benzyloxypyrrolidine;hydrochloride
• SCHEMBL2520909
• (s)-3-(benzyloxy)pyrrolidinehydrochloride
• 931409-74-4
• AS-36337
• (S)-3-Benzyloxypyrrolidine hydrochloride
• (s)-3-(benzyloxy)pyrrolidine hydrochloride
• (3s)-3-(benzyloxy)pyrrolidine hydrochloride
• A13791
• AKOS005256961
• DTXSID10661368
• CS-W004002
• (S)-3-benzyloxy-pyrrolidine hydrochloride, AldrichCPR
• MFCD07784038
• (3S)-3-(Benzyloxy)pyrrolidine--hydrogen chloride (1/1)
• (S)-3-BENZYLOXY-PYRROLIDINE HCL
• (S)-3-Benzyloxy-pyrrolidine, HCl
• C11H16ClNO
• (S)-3-Benzyloxypyrrolidine HCl
• (S)-3-(Benzyloxy)pyrrolidine HCl
• AC-9170
• (S)-3-Benzyloxy-pyrrolidinehydrochloride
• (3S)-3-phenylmethoxypyrrolidine;hydrochloride

• MDL： MFCD07784038
• Inchi： 1S/C11H15NO.ClH/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11;/h1-5,11-12H,6-9H2;1H/t11-;/m0./s1
• InChI Key： HIPRPABXTKKPPY-MERQFXBCSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 213.092
• Monoisotopic Mass: 213.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Boiling Point: 304.7°Cat760mmHg
• Flash Point: 138.1°C
• PSA: 21.26000
• LogP: 2.69590

(3S)-3-benzyloxypyrrolidine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：2-8 °C

Additional information on (3S)-3-benzyloxypyrrolidine;hydrochloride

Compound CAS No. 931409-74-4: (3S)-3-Benzyloxypyrrolidine Hydrochloride

The compound with CAS No. 931409-74-4, commonly referred to as (3S)-3-benzyloxypyrrolidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a chiral derivative of pyrrolidine, a five-membered saturated heterocyclic amine, with a benzyl group attached to the third carbon atom in the S configuration. The hydrochloride salt form indicates that it exists as the protonated ammonium ion paired with a chloride counterion.

Pyrrolidine derivatives have long been studied for their diverse applications in drug discovery and chemical synthesis. The benzyloxy group attached to the pyrrolidine ring introduces steric and electronic effects that can influence the compound's reactivity, solubility, and pharmacokinetic properties. Recent studies have highlighted the potential of such derivatives in modulating biological systems, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of (3S)-3-benzyloxypyrrolidine hydrochloride is its enantiomeric purity, which is critical for its use in asymmetric synthesis and chiral resolution processes. The S configuration ensures that this compound can serve as a valuable chiral building block in the construction of complex molecules with defined stereochemistry. This property has been leveraged in recent research to develop novel therapeutic agents with improved efficacy and reduced side effects.

From a synthetic perspective, (3S)-3-benzyloxypyrrolidine hydrochloride can be prepared through various routes, including nucleophilic substitution and catalytic asymmetric synthesis. For instance, recent advancements in organocatalysis have enabled the efficient synthesis of this compound using proline-derived catalysts. These methods not only enhance yield but also minimize environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of pharmacological applications, (3S)-3-benzyloxypyrrolidine hydrochloride has shown promise as a precursor for bioactive compounds. Its ability to act as a chiral auxiliary or a template for molecular recognition makes it an attractive candidate for drug design. For example, studies published in 2022 demonstrated its role in modulating G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic interventions.

The stereochemical integrity of (3S)-3-benzyloxypyrrolidine hydrochloride is particularly important for its use in enantioselective reactions. Researchers have employed this compound to synthesize enantiomerically enriched pharmaceuticals, leveraging its ability to induce asymmetry in otherwise symmetric systems. This capability underscores its value in modern medicinal chemistry.

Moreover, pyrrolidine derivatives like this compound are increasingly being explored for their potential in materials science. Their ability to form stable supramolecular assemblies or act as ligands in metal complexes opens new avenues for applications in catalysis and nanotechnology. Recent breakthroughs have highlighted their role in creating stimuli-responsive materials, further expanding their utility beyond traditional pharmaceutical uses.

In conclusion, (3S)-3-benzyloxypyrrolidine hydrochloride (CAS No. 931409-74-4) stands out as a versatile and valuable molecule with applications spanning organic synthesis, pharmacology, and materials science. Its unique combination of chirality, functional groups, and reactivity positions it at the forefront of contemporary chemical research. As new discoveries continue to emerge, this compound is likely to play an even more pivotal role in advancing both academic and industrial pursuits.